Cas no 84832-00-8 ((5-Amino-2-fluorophenyl)methanol)

(5-Amino-2-fluorophenyl)methanol is a fluorinated aromatic compound featuring both an amino and a hydroxymethyl functional group. This structure makes it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The presence of the fluorine atom enhances its reactivity and stability, while the amino and alcohol groups provide versatile sites for further functionalization. Its high purity and well-defined molecular structure ensure consistent performance in coupling reactions, heterocycle formation, and other fine chemical processes. The compound is typically handled under controlled conditions due to its sensitivity to oxidation. Suitable for research and industrial applications, it offers precise reactivity for targeted synthetic pathways.
(5-Amino-2-fluorophenyl)methanol structure
84832-00-8 structure
Product Name:(5-Amino-2-fluorophenyl)methanol
CAS No:84832-00-8
MF:C7H8FNO
MW:141.142925262451
MDL:MFCD03094257
CID:707544
PubChem ID:2737680
Update Time:2025-05-28

(5-Amino-2-fluorophenyl)methanol Chemical and Physical Properties

Names and Identifiers

    • (5-Amino-2-fluorophenyl)methanol
    • 5-amino-2-fluoro benzyl alcohol
    • Benzenemethanol,5-amino-2-fluoro-
    • 3-hydroxymethyl-4-fluoroaniline
    • 5-AMINO-2-FLUOROBENZYL ALCOHOL
    • (5-Amino-2-fluoro-phenyl)-methanol
    • NBVPTQRFNRBXGB-UHFFFAOYSA-N
    • (5-amino-2-fluorophenyl)-methanol
    • SBB086192
    • 3074AC
    • (3-amino-6-fluorophenyl)methan-1-ol
    • (5-azanyl-2-fluoranyl-phenyl)methanol
    • AB0049549
    • 5-Amino-2-fluorobenzenemethanol (ACI)
    • 3-(Hydroxymethyl)-4-fluoroaniline
    • 4-Fluoro-3-hydroxymethylaniline
    • MFCD03094257
    • SY056872
    • J-501537
    • (5-Amino-2-fluorophenyl);methanol
    • DTXSID00372214
    • CS-W021111
    • AKOS005072889
    • EN300-1644584
    • (5-Amino-2-fluorophenyl)methanol, 4-Fluoro-3-(hydroxymethyl)aniline
    • GD-0704
    • SCHEMBL671099
    • 84832-00-8
    • MDL： MFCD03094257
    • Inchi： 1S/C7H8FNO/c8-7-2-1-6(9)3-5(7)4-10/h1-3,10H,4,9H2
    • InChI Key： NBVPTQRFNRBXGB-UHFFFAOYSA-N
    • SMILES： FC1C(CO)=CC(N)=CC=1

Computed Properties

  • Exact Mass: 141.05900
  • Monoisotopic Mass: 141.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.2
  • XLogP3: 0.5

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.286
  • Melting Point: 99-100°
  • Boiling Point: 295.4°C at 760 mmHg
  • Flash Point: 132.5°C
  • Refractive Index: 1.588
  • PSA: 46.25000
  • LogP: 1.48140
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

(5-Amino-2-fluorophenyl)methanol Security Information

(5-Amino-2-fluorophenyl)methanol Customs Data

  • HS CODE：2922199090
  • Customs Data：

    China Customs Code:

    2922199090

    Overview:

    2922199090. Other amino alcohols and their ethers,Esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922199090. other amino-alcohols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

(5-Amino-2-fluorophenyl)methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
A195278-100mg
(5-Amino-2-fluorophenyl)methanol
 84832-00-8 98%
100mg
 ¥75.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
A195278-1g
(5-Amino-2-fluorophenyl)methanol
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
A195278-250mg
(5-Amino-2-fluorophenyl)methanol
 84832-00-8 98%
250mg
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
A195278-25g
(5-Amino-2-fluorophenyl)methanol
 84832-00-8 98%
25g
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
A195278-5g
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Fluorochem
047043-1g
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Fluorochem
047043-5g
5-Amino-2-fluorophenyl)methanol
 84832-00-8 95%
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Fluorochem
047043-10g
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 84832-00-8 95%
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Fluorochem
047043-25g
5-Amino-2-fluorophenyl)methanol
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Chemenu
CM102551-5g
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 84832-00-8 95+%
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(5-Amino-2-fluorophenyl)methanol Production Method

Production Method 1

63878-73-9 63878-73-9
84832-00-8 84832-00-8
Reaction Conditions
1.1 Reagents: Iron ,  Hydrochloric acid Solvents: Water ;  2 h, reflux
Reference
Design, synthesis and evaluation of new fluoroamodiaquine analogues
Correa de Sousa, Ana Carolina; Viana, Gil Mendes; Diaz, Nuria Cirauqui; Rezende, Marianne Grilo; Fernandes de Oliveira, Filipe; et al, Chemical & Pharmaceutical Bulletin, 2016, 64(6), 594-601

Production Method 2

63878-73-9 63878-73-9
84832-00-8 84832-00-8
Reaction Conditions
1.1 Reagents: Stannous chloride Solvents: Ethyl acetate
1.2 Reagents: Sodium hydroxide Solvents: Water
Reference
N-Phenyl-2-pyridinecarbothioamides as gastric mucosal protectants
Kinney, William A.; Lee, Nancy E.; Blank, Robert M.; Demerson, Christopher A.; Sarnella, Carol S.; et al, Journal of Medicinal Chemistry, 1990, 33(1), 327-36

Production Method 3

63878-73-9 63878-73-9
84832-00-8 84832-00-8
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ;  1.5 h, reflux
1.2 Reagents: Sodium hydroxide Solvents: Water ;  pH 14
Reference
Synthesis, Antimalarial Activity, and Preclinical Pharmacology of a Novel Series of 4'-Fluoro and 4'-Chloro Analogues of Amodiaquine. Identification of a Suitable "Back-Up" Compound for N-tert-Butyl Isoquine
O'Neill, Paul M.; Shone, Alison E.; Stanford, Deborah; Nixon, Gemma; Asadollahy, Eghbaleh; et al, Journal of Medicinal Chemistry, 2009, 52(7), 1828-1844

Production Method 4

56741-33-4 56741-33-4
84832-00-8 84832-00-8
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  0 °C → rt
Reference
Berotralstat (BCX7353): Structure-Guided Design of a Potent, Selective, and Oral Plasma Kallikrein Inhibitor to Prevent Attacks of Hereditary Angioedema (HAE)
Kotian, Pravin L.; Wu, Minwan; Vadlakonda, Satish; Chintareddy, Venkat; Lu, Pengcheng; et al, Journal of Medicinal Chemistry, 2021, 64(17), 12453-12468

Production Method 5

63878-73-9 63878-73-9
84832-00-8 84832-00-8
Reaction Conditions
1.1 Reagents: Iron Solvents: Acetic acid ;  3 h, 70 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  pH 7
Reference
New Hits as Antagonists of GPR103 Identified by HTS
Nordqvist, Anneli; Kristensson, Lisbeth; Johansson, Kjell E.; Isaksson da Silva, Krystle; Fex, Tomas; et al, ACS Medicinal Chemistry Letters, 2014, 5(5), 527-532

(5-Amino-2-fluorophenyl)methanol Raw materials

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Amadis Chemical Company Limited
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(CAS:84832-00-8)(5-Amino-2-fluorophenyl)methanol
Order Number:A840953
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:51
Price ($):194.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:84832-00-8)(5-Amino-2-fluorophenyl)methanol
A840953
Purity:99%
Quantity:25g
Price ($):194.0
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